8-Nitro-3a,4,5,9b-tetrahydro-3H-cyclopenta[c]quinoline-4-carboxylic acid

• IUPAC Name: 8-nitro-3a,4,5,9b-tetrahydro-3H-cyclopenta[c]quinoline-4-carboxylic acid
• InChI: InChI=1S/C13H12N2O4/c16-13(17)12-9-3-1-2-8(9)10-6-7(15(18)19)4-5-11(10)14-12/h1-2,4-6,8-9,12,14H,3H2,(H,16,17)
• InChI Key: FVGRNYLHBYNHAI-UHFFFAOYSA-N
• Canonical SMILES: C1C=CC2C1C(NC3=C2C=C(C=C3)[N+](=O)[O-])C(=O)O
• Molecular Formula: C13H12N2O4
• Molecular Weight: 260.24 g/mol

Description

“8-Nitro-3a,4,5,9b-tetrahydro-3H-cyclopenta[c]quinoline-4-carboxylic acid” is a chemical compound with the CAS Number: 1415811-49-2. It has a molecular weight of 260.25. The IUPAC name for this compound is (3aR,4S,9bS)-8-nitro-3a,4,5,9b-tetrahydro-3H-cyclopenta[c]quinoline-4-carboxylic acid.

Molecular Structure Analysis

The InChI code for this compound is 1S/C13H12N2O4/c16-13(17)12-9-3-1-2-8(9)10-6-7(15(18)19)4-5-11(10)14-12/h1-2,4-6,8-9,12,14H,3H2,(H,16,17)/t8-,9+,12-/m0/s1. This code provides a standard way to encode the compound’s molecular structure and formula.

Physical And Chemical Properties Analysis

This compound has a molecular formula of C13H12N2O4. It is stored in refrigerated conditions.

Scientific Research Applications

Synthesis and Chemical Properties

• Synthesis of Quinoline Derivatives : This compound has been used in the synthesis of various quinoline derivatives. For instance, aromatic carboxylic acids have been combined with 8-aminoquinoline to synthesize proton-transfer compounds, involving nitro-substituted benzoic acids (Smith et al., 2001). Similarly, derivatives such as 4-aryl-8-fluoro-3a,4,5,9b-tetrahydro-3H-cyclopenta[c]quinolines have been synthesized, which are significant in chemical research (Tolstikov et al., 2014).

Biomedical and Pharmaceutical Research

• Antimicrobial Properties : Some derivatives of this compound demonstrate antimicrobial activity, particularly against Gram-positive bacterial strains. This suggests potential use in developing new antimicrobial agents (Al-Hiari et al., 2008).
• Neurotropic Activity : Derivatives of 8-Nitro-3a,4,5,9b-tetrahydro-3H-cyclopenta[c]quinoline-4-carboxylic acid have been studied for their neurotropic activities, including their effects on locomotor and exploratory activities in biological models (Krainova et al., 2009).

Material Science and Photophysical Studies

• Development of Fluorophores : This compound has been utilized in the creation of azole-quinoline-based fluorophores. These studies are vital in understanding the photophysical properties of materials, which can have applications in material science and optics (Padalkar & Sekar, 2014).